Cas no 2098142-88-0 (Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate
• CAS No: 2098142-88-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5729320
• PubChem ID: 122239333
• Update Time: 2025-10-22

Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040812327
• F1967-8285
• ethyl 6-propan-2-ylpyrimidine-4-carboxylate
• ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate
• 2098142-88-0
• 4-Pyrimidinecarboxylic acid, 6-(1-methylethyl)-, ethyl ester
• Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate

• Inchi： 1S/C10H14N2O2/c1-4-14-10(13)9-5-8(7(2)3)11-6-12-9/h5-7H,4H2,1-3H3
• InChI Key： ULUSFCIXTCUYDP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C(C)C)=NC=N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 287.0±28.0 °C(Predicted)
• pka: -0.15±0.17(Predicted)

Additional information on Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate

Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate (CAS No. 2098142-88-0): A Comprehensive Overview

Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2098142-88-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic organic compounds that play a crucial role in the synthesis of various biologically active molecules. The structural uniqueness of Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate lies in its esterified carboxyl group and the presence of an isopropyl substituent at the 6-position of the pyrimidine ring, which contributes to its distinct chemical properties and potential biological activities.

The compound's molecular structure, characterized by a pyrimidine core with ethyl and isopropyl functional groups, makes it a versatile intermediate in organic synthesis. Its ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, allows for the exploration of diverse pharmacological applications. In recent years, there has been growing interest in pyrimidine derivatives due to their potential therapeutic effects, particularly in the treatment of diseases like cancer, infectious disorders, and neurological conditions.

One of the most compelling aspects of Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate is its role as a building block in drug discovery. Researchers have leveraged its structural framework to develop novel compounds with enhanced efficacy and reduced side effects. For instance, studies have shown that modifications at the 4-carboxylate position can significantly influence the binding affinity and selectivity of the compound towards specific biological targets. This has led to the development of new analogs with promising preclinical results.

Recent advancements in computational chemistry have further accelerated the design and optimization of Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate derivatives. Molecular modeling techniques, such as density functional theory (DFT) calculations, have enabled scientists to predict the behavior of these compounds in various biological environments. This has not only shortened the time required for drug development but also reduced costs associated with experimental trials. The integration of machine learning algorithms has further enhanced these capabilities by identifying optimal structural features that enhance drug-like properties.

The pharmaceutical industry has been particularly keen on exploring Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate for its potential as an antiviral agent. Pyrimidine derivatives have demonstrated efficacy against a range of viruses by inhibiting key enzymes involved in viral replication. For example, researchers have investigated its interaction with viral polymerases, which are critical for synthesizing viral genetic material. Preliminary studies suggest that Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate can disrupt these enzymatic processes, thereby limiting viral spread.

In addition to its antiviral properties, Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate has shown promise in oncology research. Certain pyrimidine-based compounds have been found to induce apoptosis in cancer cells while sparing healthy tissues. The unique structural features of Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate make it a valuable candidate for developing targeted therapies against various types of cancer. By modulating specific molecular pathways, this compound has the potential to enhance tumor cell death and reduce metastatic spread.

The synthesis of Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired pyrimidine framework efficiently.

The safety profile of Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies include acute toxicity tests, chronic exposure assessments, and genetic toxicity evaluations. The results from these studies have provided valuable insights into the compound's safety profile and have guided its further development.

The regulatory landscape for pharmaceutical compounds like Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate is stringent but well-established. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for ensuring patient safety and efficacy. Researchers must navigate complex regulatory pathways to bring new drugs to market, including preclinical testing, clinical trials, and post-marketing surveillance.

The future prospects for Ethyl 6-(propan-2-yl)pyrimidine-4-carboxylate are promising given its diverse applications in pharmaceutical research. Ongoing studies aim to uncover new therapeutic uses and optimize existing formulations for better patient outcomes. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to more effective treatments for various diseases.